Cas no 2248326-49-8 (tert-butyl 4-(methylamino)pyrimidine-2-carboxylate)

• Product Name: tert-butyl 4-(methylamino)pyrimidine-2-carboxylate
• CAS No: 2248326-49-8
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6150309
• PubChem ID: 165719330
• Update Time: 2024-01-06

tert-butyl 4-(methylamino)pyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(methylamino)pyrimidine-2-carboxylate
• 2248326-49-8
• EN300-1667592
• AKOS040793462

• Inchi： 1S/C10H15N3O2/c1-10(2,3)15-9(14)8-12-6-5-7(11-4)13-8/h5-6H,1-4H3,(H,11,12,13)
• InChI Key： QHLKDXKXJHHWEE-UHFFFAOYSA-N
• SMILES： O(C(C1N=CC=C(NC)N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.1Ų